Cas no 2361638-77-7 (1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one)

• Product Name: 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one
• CAS No: 2361638-77-7
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 5415314
• PubChem ID: 139018788
• Update Time: 2025-07-21

1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[(4-Methyl-1,3-thiazol-2-yl)methyl]piperidin-1-yl]prop-2-en-1-one
• EN300-26593176
• 2361638-77-7
• 1-{3-[(4-methyl-1,3-thiazol-2-yl)methyl]piperidin-1-yl}prop-2-en-1-one
• Z3024767349
• 1-[3-[(4-Methyl-2-thiazolyl)methyl]-1-piperidinyl]-2-propen-1-one
• 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C13H18N2OS/c1-3-13(16)15-6-4-5-11(8-15)7-12-14-10(2)9-17-12/h3,9,11H,1,4-8H2,2H3
• InChI Key： VBFUCYUNNIDLCR-UHFFFAOYSA-N
• SMILES： C(N1CCCC(CC2=NC(C)=CS2)C1)(=O)C=C

Computed Properties

• Exact Mass: 250.11398438g/mol
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.150±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 424.6±14.0 °C(Predicted)
• pka: 3.60±0.10(Predicted)

Additional information on 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one

Comprehensive Overview of 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one (CAS No. 2361638-77-7)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one (CAS No. 2361638-77-7) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and piperidine moieties, is being explored for its potential applications in targeted therapies. Researchers are particularly intrigued by its structural features, which include a propenone group, a key functional group in many bioactive molecules. The compound's CAS number 2361638-77-7 is frequently searched in scientific databases, reflecting its growing relevance in pharmaceutical research.

The 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one structure combines a 4-methyl-1,3-thiazole ring with a piperidine scaffold, a combination that has been linked to diverse biological activities. Recent studies highlight its potential as a kinase inhibitor, a class of compounds that has gained traction in oncology and inflammatory disease research. The propenone moiety, in particular, is a subject of intense investigation due to its ability to form covalent bonds with target proteins, a mechanism that has been leveraged in the development of next-generation therapeutics.

One of the most searched questions about this compound revolves around its synthetic route and mechanism of action. The synthesis of 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one typically involves multi-step organic reactions, including alkylation and acylations, which are well-documented in recent literature. Its mechanism of action is believed to involve modulation of key signaling pathways, making it a candidate for diseases where these pathways are dysregulated. This aligns with current trends in precision medicine, where compounds like this are tailored to specific molecular targets.

Another hot topic in the context of CAS No. 2361638-77-7 is its drug-likeness and ADME properties (Absorption, Distribution, Metabolism, and Excretion). These properties are critical in determining whether a compound can progress from the lab to clinical trials. Preliminary data suggest that 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one exhibits favorable lipophilicity and metabolic stability, which are essential for oral bioavailability. This has spurred interest in its potential as a lead compound for further optimization.

The rise of AI-driven drug discovery has also brought attention to molecules like 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one. Computational models are increasingly being used to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. Searches for in silico studies on this compound have surged, reflecting the broader shift toward data-driven research in the pharmaceutical industry.

In summary, 1-{3-(4-methyl-1,3-thiazol-2-yl)methylpiperidin-1-yl}prop-2-en-1-one (CAS No. 2361638-77-7) represents a promising avenue in modern drug development. Its unique structure, combined with its potential biological activity and drug-like properties, makes it a compound worth watching in the coming years. As research continues to unfold, this molecule may well find its place in the next generation of therapeutics, addressing unmet medical needs in innovative ways.